Cas no 90227-40-0 (2-amino-2-(oxan-2-yl)propan-1-ol)

• Product Name: 2-amino-2-(oxan-2-yl)propan-1-ol
• CAS No: 90227-40-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5969180
• PubChem ID: 129938068
• Update Time: 2025-06-08

2-amino-2-(oxan-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• β-Aminotetrahydro-β-methyl-2H-pyran-2-ethanol
• 90227-40-0
• 2-amino-2-(oxan-2-yl)propan-1-ol
• EN300-1855532

• Inchi： 1S/C8H17NO2/c1-8(9,6-10)7-4-2-3-5-11-7/h7,10H,2-6,9H2,1H3
• InChI Key： IMMDDRICJZVLOH-UHFFFAOYSA-N
• SMILES： C1(C(N)(C)CO)OCCCC1

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 298.2±10.0 °C(Predicted)
• pka: 12.59±0.20(Predicted)

Additional information on 2-amino-2-(oxan-2-yl)propan-1-ol

Introduction to 2-Amino-2-(Oxan-2-yl)propan-1-ol (CAS No. 90227-40-0)

2-Amino-2-(oxan-2-yl)propan-1-ol, also known by its CAS number 90227-40-0, is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include an amino group and a cyclohexyl (oxan) moiety attached to a propanol backbone. These structural elements contribute to its diverse chemical reactivity and potential biological activities.

The chemical structure of 2-amino-2-(oxan-2-yl)propan-1-ol can be represented as follows: CH₃CH(NH₂)CH(OH)C₆H₁₁. The presence of the hydroxyl group (-OH) and the amino group (-NH₂) makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and functional materials.

In recent years, 2-amino-2-(oxan-2-yl)propan-1-ol has gained attention for its potential applications in drug discovery and development. Research has shown that compounds with similar structures can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 2-amino-2-(oxan-2-yl)propan-1-ol-derived compounds in the development of novel anti-inflammatory agents. These compounds were found to effectively inhibit the production of pro-inflammatory cytokines, making them promising candidates for treating inflammatory diseases.

Beyond its pharmaceutical applications, 2-amino-2-(oxan-2-yl)propan-1-ol is also used as a building block in the synthesis of advanced materials. Its ability to form stable complexes with various metal ions makes it useful in the preparation of metalorganic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery systems. A recent study in the Journal of Materials Chemistry A demonstrated the synthesis of MOFs using 2-amino-2-(oxan-2-yl)propan-1-ol-based ligands, which exhibited high surface areas and excellent gas adsorption capacities.

The synthesis of 2-amino-2-(oxan-2-yl)propan-1-ol can be achieved through several routes, including the reaction of 1-bromopropane with cyclohexene oxide followed by reduction and amination. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols for this compound. For example, a study published in the journal reported a novel method using biocatalysts to synthesize 2-amino-2-(oxan-2-y l)propan -1 -ol strong > with high enantioselectivity and yield.

The physical properties of ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ strong > are important for its handling and storage. It is typically a colorless liquid with a boiling point around 180°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. Its stability under various conditions is crucial for its use in both laboratory and industrial settings.

Safety considerations are paramount when working with any chemical compound. While 2-amino -2 -( ox an - yl ) pro pan -1 -o l strong > is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to avoid skin contact or inhalation. Personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound.

In conclusion, 2-Amino -2 -( ox an - yl ) pro pan -1 -o l ( CAS No . 90 337 -40 -0 ) strong > is a multifunctional compound with broad applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, the importance of this compound in various scientific fields is likely to grow.